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Compound Name: Trioctylsilane

CAS No.: 18765-09-8

Cat. No.: B103675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potential of a Long-Chain
Silane
In the vast landscape of organosilicon chemistry, trioctylsilane emerges as a compound of

significant interest, distinguished by its long alkyl chains that impart unique physical and

chemical properties. While its shorter-chain cousin, triethylsilane, has been extensively studied

and utilized, trioctylsilane offers a distinct reactivity profile and enhanced hydrophobicity,

opening new avenues for innovation in organic synthesis, materials science, and drug delivery.

This guide, designed for the discerning researcher, aims to provide a comprehensive technical

overview of trioctylsilane, moving beyond a simple recitation of facts to an in-depth

exploration of its core chemical principles and practical applications. As a senior application

scientist, the goal is to not only present established knowledge but also to illuminate the

causality behind its behavior, empowering you to harness its full potential in your research

endeavors.
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Section 1: Core Chemical and Physical
Characteristics
Trioctylsilane, with the chemical formula [CH₃(CH₂)₇]₃SiH, is a sterically hindered

trialkylsilane. The presence of three n-octyl chains attached to the silicon atom profoundly

influences its physical state, solubility, and reactivity.

Physical Properties
The long, nonpolar alkyl chains dominate the physical characteristics of trioctylsilane,

rendering it a viscous, oily liquid at room temperature with low volatility. A summary of its key

physical properties is presented in the table below.

Property Value Source

Molecular Formula C₂₄H₅₂Si

Molecular Weight 368.76 g/mol

CAS Number 18765-09-8

Appearance Colorless liquid

Boiling Point 163-165 °C at 0.15 mmHg

Density 0.821 g/mL at 25 °C

Refractive Index (n20/D) 1.454

Solubility

Soluble in nonpolar organic

solvents (e.g., hexane,

toluene, diethyl ether).

Insoluble in water.

Inferred from the properties of

similar long-chain silanes.

Spectroscopic Signature
While a comprehensive public database of the spectra for trioctylsilane is not readily

available, its spectroscopic characteristics can be predicted based on its structure and

comparison with analogous compounds.
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¹H NMR: The proton NMR spectrum is expected to be dominated by signals from the three

octyl chains. A triplet corresponding to the terminal methyl (CH₃) protons would appear at

approximately 0.9 ppm. A complex multiplet for the numerous methylene (CH₂) protons

would be observed in the range of 1.2-1.4 ppm. The protons of the methylene group alpha to

the silicon atom would likely appear as a multiplet around 0.5-1.0 ppm. The Si-H proton, a

key feature, would present as a singlet or a multiplet (depending on coupling to other nuclei)

in the region of 3.5-4.5 ppm.

¹³C NMR: The carbon NMR spectrum would show a series of peaks corresponding to the

eight distinct carbon environments in the octyl chains. The terminal methyl carbon would

resonate at approximately 14 ppm, while the other methylene carbons would appear in the

22-33 ppm range. The carbon alpha to the silicon atom would be found further upfield,

typically between 10 and 20 ppm.

²⁹Si NMR: The silicon-29 NMR spectrum is a powerful tool for characterizing organosilanes.

For trioctylsilane, a single resonance is expected, and its chemical shift would provide

information about the electronic environment of the silicon atom.

FT-IR: The infrared spectrum of trioctylsilane will be characterized by strong C-H stretching

vibrations from the alkyl chains in the 2850-2960 cm⁻¹ region. A crucial and readily

identifiable peak is the Si-H stretching vibration, which typically appears as a sharp, strong

band in the range of 2100-2200 cm⁻¹. The presence of this band is a definitive indicator of

the Si-H functionality.

Mass Spectrometry: The electron ionization mass spectrum of trioctylsilane would likely

show a molecular ion peak (M⁺) at m/z 368. Fragmentation would involve the loss of one or

more octyl chains, leading to characteristic peaks at M-113, M-226, and other smaller

fragments.

Section 2: The Reactivity Landscape of
Trioctylsilane
The reactivity of trioctylsilane is centered around the Si-H bond, which can act as a source of

a hydride anion (H⁻), a hydrogen radical (H•), or undergo insertion reactions. The bulky octyl

groups, however, introduce significant steric hindrance, which modulates its reactivity

compared to less hindered silanes.
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A Milder Reducing Agent
Trioctylsilane is a mild and selective reducing agent, a property attributed to the steric bulk of

the three octyl chains. This steric hindrance makes the silicon center less accessible,

tempering the hydridic character of the Si-H bond. In contrast to the more reactive

triethylsilane, trioctylsilane is preferred in syntheses where high selectivity is paramount,

minimizing unwanted side reactions in complex molecules.

The general mechanism for the reduction of a carbonyl group, for instance, often proceeds via

an acid-catalyzed ionic hydrogenation pathway.

R₂C=O [R₂C=OH]⁺ H⁺ 

R₂CH-O-Si(C₈H₁₇)₃

 +(C₈H₁₇)₃SiH

(C₈H₁₇)₃SiH

R₂CH-OH H₂O 

(C₈H₁₇)₃SiOH

Click to download full resolution via product page

Caption: Ionic hydrogenation of a carbonyl with trioctylsilane.

Hydrosilylation Reactions
Hydrosilylation, the addition of a Si-H bond across a multiple bond (e.g., C=C or C≡C), is a

cornerstone of organosilicon chemistry. Trioctylsilane can participate in these reactions,

typically catalyzed by transition metals like platinum or rhodium, to form new carbon-silicon

bonds.[1] The steric bulk of the octyl groups can influence the regioselectivity of the addition.
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R-CH=CH₂

R-CH₂-CH₂-Si(C₈H₁₇)₃(C₈H₁₇)₃SiH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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